Cas no 1804866-71-4 (4-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1804866-71-4
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4807486
• Update Time: 2025-10-30

4-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5Cl2F2NO/c9-2-4-1-6(10)5(3-14)7(13-4)8(11)12/h1,3,8H,2H2
• InChI Key： FGJACDBUAUZLQD-UHFFFAOYSA-N
• SMILES： ClC1C=C(CCl)N=C(C(F)F)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde

Introduction to 4-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804866-71-4)

4-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde, with the CAS number 1804866-71-4, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, a family of molecules known for their diverse biological activities and utility in drug development. The unique structural features of this compound, including its chloro, chloromethyl, and difluoromethyl substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The< strong>pyridine core of this molecule provides a stable aromatic framework that is commonly found in many bioactive compounds. Pyridine derivatives have been extensively studied for their potential applications in treating a wide range of diseases, including central nervous system disorders, infectious diseases, and cancer. The presence of multiple functional groups on the pyridine ring enhances the compound's reactivity and allows for further chemical modifications, making it a versatile building block in synthetic chemistry.

In recent years, there has been a growing interest in the development of novel< strong>heterocyclic compounds for therapeutic purposes. Among these, pyridine-based molecules have shown remarkable promise due to their ability to interact with biological targets in complex ways. The< strong>4-chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde structure is particularly intriguing because it combines several pharmacophoric elements that can influence its biological activity. The chloro group at the 4-position and the chloromethyl group at the 6-position are known to enhance binding affinity to biological receptors, while the difluoromethyl group can improve metabolic stability and lipophilicity.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of< strong>small-molecule drugs. The aldehyde functionality at the 3-position of the pyridine ring allows for further derivatization through condensation reactions, leading to the formation of Schiff bases and other complex structures. These derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have shown that certain pyridine-based Schiff bases exhibit potent activity against resistant bacterial strains, making them promising candidates for new antibiotics.

The< strong>difluoromethyl group is particularly noteworthy due to its ability to modulate pharmacokinetic properties of drug candidates. This substituent can enhance binding affinity by increasing lipophilicity while reducing metabolic susceptibility. In drug discovery, such modifications are often critical for improving the overall efficacy and duration of action of a therapeutic agent. The< strong>4-chloro-6-(chloromethyl)pyridine-3-carboxaldehyde structure exemplifies how strategic functionalization can lead to compounds with enhanced pharmacological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before they are synthesized in the lab. By leveraging molecular modeling techniques, scientists can identify key interactions between this compound and potential biological targets. This approach has accelerated the discovery process by allowing for rapid screening of large libraries of compounds. The< strong>CAS No. 1804866-71-4 identifier ensures that researchers can reliably obtain and reference this specific compound throughout their studies.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. Pyridine derivatives are often used as ligands in catalytic systems due to their ability to coordinate with transition metals. The< strong>chloro and< strong>chloromethyl groups provide points for metal attachment, facilitating various chemical transformations. Similarly, in agrochemicals, pyridine-based compounds serve as key ingredients in herbicides and pesticides due to their bioactivity against pests and weeds.

The synthesis of< strong>4-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and functional group transformations. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. These synthetic strategies highlight the importance of< strong>CAS No. 1804866-71-4-specific methodologies in ensuring consistent quality for research applications.

The growing body of research on heterocyclic compounds underscores their significance in modern drug discovery. The< strong/pyridine scaffold, with its tunable reactivity and diverse biological interactions, continues to inspire new therapeutic concepts. The specific modifications present in this compound contribute to its unique properties, making it a valuable asset in medicinal chemistry efforts aimed at developing novel treatments for human diseases.

In conclusion,4-Chloro-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804866-71-4) represents a fascinating example of how structural complexity can be leveraged to create bioactive molecules with significant therapeutic potential. Its multifaceted applications across pharmaceuticals, materials science, and agrochemicals demonstrate its versatility as both a research tool and a commercial product candidate.